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Compound of Interest

Compound Name: 3-Propylcyclohex-2-en-1-one

CAS No.: 6328-24-1

Cat. No.: B1606958

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Propylcyclohex-2-en-1-one is a cyclic ketone with potential applications in organic

synthesis and as a building block for more complex molecules. This guide provides a

comprehensive overview of its chemical identifiers, synthesis, properties, and relevant

experimental protocols, designed to support researchers in its application.

Part 1: Core Identifiers and Chemical Properties
Accurate identification is critical for sourcing, regulatory compliance, and experimental

reproducibility. The primary identifiers for 3-propylcyclohex-2-en-1-one are detailed below.

Table 1: Key Identifiers for 3-Propylcyclohex-2-en-1-
one[1]
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Identifier Value

CAS Number 6328-24-1

IUPAC Name 3-propylcyclohex-2-en-1-one

PubChem CID 238972

Molecular Formula C₉H₁₄O

Molecular Weight 138.21 g/mol

SMILES CCCC1=CC(=O)CCC1

InChI
InChI=1S/C9H14O/c1-2-4-8-5-3-6-9(10)7-

8/h7H,2-6H2,1H3

InChIKey PTKLGNSTURMLTG-UHFFFAOYSA-N

Synonyms
3-Propyl-2-cyclohexen-1-one, 3-Propyl-2-

cyclohexenone

Note: It is important to distinguish 3-propylcyclohex-2-en-1-one from its isomers and related

compounds, such as 3-methyl-5-propylcyclohex-2-en-1-one (CAS No. 3720-16-9)[1][2][3][4][5]

or 3-propylcyclopent-2-en-1-one (CAS No. 35953-18-5)[6], as their properties and applications

may differ significantly.

Part 2: Synthesis and Mechanistic Insights
The synthesis of 3-propylcyclohex-2-en-1-one and related α,β-unsaturated cyclohexenones

is often achieved through the Robinson annulation. This powerful ring-forming reaction

combines a Michael addition with an intramolecular aldol condensation.[7][8][9][10][11]

The Robinson Annulation: A Mechanistic Overview
Discovered by Robert Robinson in 1935, this reaction is a cornerstone for the creation of six-

membered rings.[7] The general process involves the reaction of a ketone with a methyl vinyl

ketone (or a derivative) to form an α,β-unsaturated ketone within a newly formed cyclohexane

ring.[7]

The reaction proceeds in two main stages:
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Michael Addition: An enolate, formed from a ketone under basic or acidic conditions, acts as

a nucleophile and adds to an α,β-unsaturated ketone acceptor. This conjugate addition

results in the formation of a 1,5-diketone intermediate.[9][10]

Intramolecular Aldol Condensation: The newly formed 1,5-diketone then undergoes an

intramolecular aldol reaction. A new enolate is formed, which then attacks the second

carbonyl group, leading to cyclization and the formation of a six-membered ring. Subsequent

dehydration (elimination of a water molecule) yields the final α,β-unsaturated cyclohexenone

product.[9][11]

Conceptual Synthesis Workflow
The synthesis of 3-propylcyclohex-2-en-1-one via a Robinson annulation would conceptually

involve the following reactants:

Michael Donor: An enolate derived from a ketone that will provide the propyl group at the 3-

position.

Michael Acceptor: An α,β-unsaturated ketone that will form the cyclohexenone ring.

A plausible, though not explicitly detailed in the provided search results, synthetic route could

involve the reaction of a propyl-containing Michael donor with a suitable acceptor.
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Step 1: Michael Addition

Step 2: Intramolecular Aldol Condensation
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Cyclized β-Hydroxy Ketone
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Caption: Conceptual workflow for Robinson Annulation synthesis.
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Part 3: Experimental Protocol
While a specific, peer-reviewed protocol for the synthesis of 3-propylcyclohex-2-en-1-one
was not found, a general procedure for a Robinson annulation is provided below. This can be

adapted by the experienced researcher for the specific target molecule.

General Protocol for Robinson Annulation[9]
Materials:

Aldehyde or Ketone (1.0 eq)

Methyl vinyl ketone (or other Michael acceptor) (5.0 eq)

Triethylamine (4.0 eq)

Dichloromethane (DCM)

Methanol (MeOH)

Sodium methoxide (3.0 eq, with a subsequent 1.0 eq addition)

Saturated aqueous ammonium chloride

Saturated aqueous sodium chloride (brine)

Magnesium sulfate

Procedure:

Michael Addition:

To a solution of the aldehyde or ketone (1.0 eq) in DCM, add triethylamine (4.0 eq) and

freshly distilled methyl vinyl ketone (5.0 eq) at 23 °C.

Stir the mixture for 96 hours, protecting it from light.

Concentrate the mixture under reduced pressure to obtain the crude Michael adduct.
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Aldol Condensation and Cyclization:

Dissolve the crude Michael adduct in MeOH.

Add sodium methoxide (3.0 eq) in one portion while stirring at 23 °C.

After 24 hours, add another portion of sodium methoxide (1.0 eq).

After an additional 20 hours, quench the reaction by adding saturated aqueous ammonium

chloride solution.

Work-up and Purification:

Separate the layers and extract the aqueous layer with DCM.

Combine the organic layers, wash with brine, dry over magnesium sulfate, filter, and

concentrate.

Purify the residue by flash column chromatography on silica gel to yield the annulation

product.

Part 4: Applications in Research and Drug
Development
Cyclohexenone derivatives are valuable intermediates in the synthesis of a wide range of

organic compounds, including pharmaceuticals and natural products.[12] Their utility stems

from the reactive α,β-unsaturated ketone moiety, which can undergo various transformations.

Steroid Synthesis: The Robinson annulation is a key step in the synthesis of steroids, such

as cortisone and estrone.[7][10] The formation of the characteristic fused ring system relies

on this methodology.

Natural Product Synthesis: This reaction has been employed in the total synthesis of

complex natural products, including alkaloids like (+)-fawcettimine.[7]

Pharmaceutical Scaffolds: The cyclohexenone core is a common scaffold in medicinal

chemistry, providing a rigid framework for the attachment of various functional groups to
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explore structure-activity relationships.

Part 5: Safety and Handling
While a specific Safety Data Sheet (SDS) for 3-propylcyclohex-2-en-1-one is not detailed in

the search results, general safety precautions for handling similar chemical compounds should

be followed.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[13]

Ventilation: Use only in a well-ventilated area or with local exhaust ventilation.

Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands and any

exposed skin thoroughly after handling.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store

away from incompatible materials such as strong oxidizing agents.[13]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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